Cas no 2171636-05-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-(thiophen-2-yl)acetic acid
• CAS No: 2171636-05-6
• MF: C₂₇H₂₈N₂O₅S
• MW: 492.586626052856
• CID: 6084740
• PubChem ID: 165551584
• Update Time: 2025-08-05

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-(thiophen-2-yl)acetic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-2-(thiophen-2-yl)acetic acid
• EN300-1484686
• 2171636-05-6

• Inchi： 1S/C27H28N2O5S/c1-27(2,3)23(24(30)28-22(25(31)32)21-13-8-14-35-21)29-26(33)34-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-14,20,22-23H,15H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： YKEHXYUNQLIOMR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC(C(C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.17189317g/mol
• Monoisotopic Mass: 492.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 133Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-(thiophen-2-yl)acetic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-(thiophen-2-yl)acetic acid (CAS No. 2171636-05-6)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-(thiophen-2-yl)acetic acid (CAS No. 2171636-05-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiophene moiety, which contribute to its potential therapeutic applications.

The Fmoc protecting group is widely used in peptide synthesis to temporarily block the amino group of an amino acid, facilitating the sequential addition of amino acids in a controlled manner. This protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to minimize side reactions and improve the overall yield and purity of the final product. The presence of the Fmoc group in this compound suggests that it may be used as an intermediate in the synthesis of more complex peptides or peptidomimetics.

The thiophene moiety, on the other hand, is a five-membered heterocyclic ring containing a sulfur atom. Thiophenes are known for their aromatic properties and have been extensively studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a thiophene ring into this compound could enhance its pharmacological profile, making it a promising candidate for drug development.

Recent studies have highlighted the potential of compounds with similar structural features to target specific biological pathways. For example, a study published in the Journal of Medicinal Chemistry reported that compounds containing both Fmoc and thiophene moieties exhibited potent inhibitory activity against certain enzymes involved in cancer progression. This finding underscores the importance of understanding the structure-activity relationships (SAR) of such compounds to optimize their therapeutic potential.

In addition to its potential as a therapeutic agent, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-(thiophen-2-yl)acetic acid may also serve as a valuable tool in biochemical research. Its unique structure makes it suitable for use in assays designed to probe specific protein-protein interactions or enzymatic activities. By modifying the functional groups within this compound, researchers can gain insights into the mechanisms underlying various biological processes.

The synthesis of this compound typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process and reduce costs. These advancements have made it possible to produce larger quantities of this compound for both research and industrial applications.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material or controlled substance, proper precautions should still be taken during its use. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles, and working in well-ventilated areas.

To further explore the potential applications of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-(thiophen-2-yl)acetic acid, ongoing research is focusing on optimizing its pharmacokinetic properties and evaluating its efficacy in various disease models. Preclinical studies are currently underway to assess its safety and effectiveness in animal models, with promising results indicating its potential for clinical translation.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-2-(thiophen-2-yl)acetic acid (CAS No. 2171636-05-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it an exciting area of research with numerous opportunities for further exploration and development.